Cas no 1404688-53-4 (2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid
• CAS No: 1404688-53-4
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 4675066
• PubChem ID: 64146466
• Update Time: 2025-10-24

2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-(diethylamino)butanoic acid
• NE48954
• 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid

• Inchi： 1S/C13H26N2O4/c1-6-15(7-2)9-8-10(11(16)17)14-12(18)19-13(3,4)5/h10H,6-9H2,1-5H3,(H,14,18)(H,16,17)
• InChI Key： OSOZDWXLSALQHO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCN(CC)CC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 296
• Topological Polar Surface Area: 78.9

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic Acid (CAS No. 1404688-53-4)

2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid, identified by its CAS number 1404688-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound belongs to a class of molecules characterized by its bifunctional nature, featuring both an amide group and an amino group, which makes it a versatile intermediate in the synthesis of more complex biochemical entities.

The structural framework of 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid consists of a four-carbon backbone, with substituents that enhance its reactivity and utility in synthetic chemistry. The presence of a tert-butoxy carbonyl (Boc) group at the second carbon position provides stability and protection during synthetic procedures, while the diethylamino group at the fourth carbon introduces basicity and potential hydrogen bonding capabilities. Such structural features make this compound particularly valuable in the development of peptide mimetics and enzyme inhibitors.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that target neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique chemical properties of 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid have positioned it as a key intermediate in the synthesis of molecules that modulate biological pathways associated with these diseases. For instance, studies have demonstrated its utility in creating peptidomimetics that exhibit high selectivity for specific protease enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid is its role in the synthesis of bioactive peptides with enhanced pharmacological profiles. The Boc-protected amine group allows for controlled deprotection under mild acidic conditions, facilitating the stepwise assembly of peptide chains without unwanted side reactions. This feature is particularly advantageous in solid-phase peptide synthesis (SPPS), where orthogonal protecting groups are essential for achieving high yields and purity.

Moreover, the diethylamino moiety contributes to the solubility and bioavailability of derivatives synthesized from this compound. This property is critical for drug development, as poor solubility often limits the efficacy of therapeutic agents. Researchers have leveraged this characteristic to design prodrugs that release active species in vivo, thereby improving therapeutic outcomes while minimizing systemic toxicity.

Recent advancements in computational chemistry have further highlighted the potential of 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid as a scaffold for drug discovery. Molecular modeling studies have revealed that derivatives of this compound can effectively interact with target proteins through multiple binding modes, enhancing binding affinity and selectivity. These insights have guided the design of novel analogs with improved pharmacokinetic properties, paving the way for more effective treatments against challenging diseases.

The pharmaceutical industry has also shown interest in 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid for its potential application in targeted drug delivery systems. By incorporating this compound into polymeric micelles or nanoparticles, researchers aim to enhance drug delivery efficiency and reduce off-target effects. Preliminary studies suggest that derivatives synthesized from this intermediate can improve cellular uptake and retention, making them promising candidates for oncological applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-(diethylamino)butanoic acid (CAS No. 1404688-53-4) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to create novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.